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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, synthesis,
and known applications of Methyl 3-methylpyridine-2-carboxylate. It is intended for
researchers, scientists, and professionals in the field of drug development who are interested in
the chemical properties and potential uses of this pyridine derivative. This document
summarizes key quantitative data, details relevant experimental protocols, and visualizes the
synthetic pathway.

Introduction

Methyl 3-methylpyridine-2-carboxylate is a substituted pyridine derivative that serves as a
valuable building block in organic synthesis. Its structure, featuring a pyridine ring with a methyl
and a methyl carboxylate group at the 2 and 3 positions respectively, makes it a key
intermediate in the synthesis of more complex molecules, particularly in the field of medicinal
chemistry. Notably, it is a precursor in the development of antagonists for the melanin-
concentrating hormone receptor 1 (MCH-R1), a target for the treatment of obesity.[1]

Molecular Structure and Properties
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The fundamental properties of Methyl 3-methylpyridine-2-carboxylate are summarized in the
table below, providing a quick reference for researchers.

Property Value Source
Chemical Formula CsHsNO2 [2]
Molecular Weight 151.16 g/mol [2]

Methyl 3-methylpyridine-2-
IUPAC Name y iRy
carboxylate

Methyl 3-methylpicolinate, 3-
Methylpicolinic acid methyl

Synonyms . [3]
ester, 3-Methylpyridine-2-

carboxylic acid methyl ester

CAS Number 59718-84-2 [4][5]
PubChem CID 12264487 2]
Appearance Colorless to light yellow clear 3]
liquid
Boiling Point 73°C / 2mmHg [5]
Density 1.121 g/mL at 25°C [4]
Refractive Index n20/D 1.516 [4]
Synthesis

The synthesis of Methyl 3-methylpyridine-2-carboxylate is typically achieved through a two-
step process: the synthesis of the precursor 3-methylpyridine-2-carboxylic acid, followed by its
esterification.

Synthesis of 3-Methylpyridine-2-carboxylic Acid

A common method for the synthesis of 3-methylpyridine-2-carboxylic acid involves the
hydrolysis of 2-cyano-3-methylpyridine.[6]

Experimental Protocol:
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Dissolve 2.00 g (19 mmol) of 2-cyano-3-methylpyridine in 90% sulfuric acid.

Heat the resulting solution to 120°C and stir for 2 hours.

After the reaction is complete, cool the solution to 20-25°C.

Slowly add a solution of 4.00 g of sodium sulfite dissolved in 8 ml of water.

Continue stirring at the same temperature for 1.5 hours.

Warm the mixture to 75-85°C and maintain for 1.5 hours.

Cool the reaction solution and adjust the pH to approximately 3 with sodium carbonate.
Extract the product with chloroform.

Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure to yield the solid product.

Purify the solid by recrystallization from a mixture of ethyl acetate and hexane.

This procedure yields 3-methylpyridine-2-carboxylic acid with a melting point of 115.5-116.5°C.
[6]

Esterification to Methyl 3-Methylpyridine-2-carboxylate

The conversion of 3-methylpyridine-2-carboxylic acid to its methyl ester is commonly achieved
through Fischer-Speier esterification.[1] This acid-catalyzed reaction involves refluxing the
carboxylic acid with an excess of methanol.

General Experimental Protocol (Fischer Esterification):

 In a round-bottom flask, suspend 3-methylpyridine-2-carboxylic acid in an excess of
methanol, which also serves as the solvent.

e Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-
toluenesulfonic acid.
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 Fit the flask with a reflux condenser and heat the mixture to reflux for several hours. The
reaction progress can be monitored by thin-layer chromatography (TLC).

» After completion, cool the reaction mixture to room temperature.

* Remove the excess methanol under reduced pressure.

o Neutralize the acidic catalyst by adding a saturated aqueous solution of sodium bicarbonate.
o Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure to obtain the crude methyl 3-methylpyridine-2-
carboxylate.

 Purify the crude product by vacuum distillation or column chromatography.

2-Cyano-3-methylpyridine H2504, H20, Heat 3—Methylpyridine—2—carboxylic_acidI Methanol, H catalyst, Reﬂux> Methyl_3-methylpyridine-2-carboxylate

Click to download full resolution via product page
Synthetic pathway for Methyl 3-methylpyridine-2-carboxylate.

Spectroscopic Characterization

While specific, publicly available spectra for Methyl 3-methylpyridine-2-carboxylate are
limited, the expected spectral data can be inferred from the analysis of its structural analogues
and the precursor, 3-methylpyridine-2-carboxylic acid.

Spectroscopic Data of 3-Methylpyridine-2-
carboxylic Acid

IR (KB) 3350, 1650, 1590 cm~1[6]

e 'H NMR: The proton NMR spectrum is expected to show signals for the methyl protons, the
methoxy protons of the ester group, and the three aromatic protons on the pyridine ring. The
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chemical shifts of the aromatic protons will be influenced by the positions of the methyl and
ester groups.

e 13C NMR: The carbon NMR spectrum will display signals for the methyl carbon, the methoxy
carbon, the carbonyl carbon of the ester, and the six carbons of the pyridine ring.

» IR Spectroscopy: The infrared spectrum will be characterized by the presence of a strong
carbonyl (C=0) stretching vibration from the ester group, typically in the range of 1735-1750
cm~1, Other characteristic peaks will include C-H stretching and bending vibrations for the
methyl and aromatic groups, and C-N stretching vibrations of the pyridine ring.

e Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to
the molecular weight of the compound (151.16 g/mol ).

Applications in Drug Development

Methyl 3-methylpyridine-2-carboxylate is a key intermediate in the synthesis of pyrrolo[3,4-
b]pyridin-7(6H)-one derivatives, which have been identified as antagonists of the melanin-
concentrating hormone receptor 1 (MCH-R1).[1] MCH-R1 is a G protein-coupled receptor
primarily expressed in the brain and is involved in the regulation of energy homeostasis and
body weight. Antagonism of this receptor is a promising therapeutic strategy for the treatment
of obesity.

The synthesis of these MCH-R1 antagonists often involves the use of Methyl 3-
methylpyridine-2-carboxylate as a starting material for the construction of the core
heterocyclic scaffold.

Methyl 3-methylpyridine-2-carboxylate Multi-step Synthesis - Blological Act ity MCH-R1 Antagonist

Pyrrolo[3,4-b]pyridin-7(6H)-one derivatives

Click to download full resolution via product page
Role in MCH-R1 Antagonist Synthesis.

Conclusion
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Methyl 3-methylpyridine-2-carboxylate is a synthetically important molecule with established
utility in the field of medicinal chemistry, particularly in the development of potential
therapeutics for obesity. This guide has provided an overview of its chemical properties, a
detailed protocol for the synthesis of its precursor, a general method for its preparation, and an
outline of its application in the synthesis of MCH-R1 antagonists. Further research into the
direct biological activities of this compound and the development of more efficient synthetic
routes will continue to be of interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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